Cas no 1354009-17-8 ((S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide
• CAS No: 1354009-17-8
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 2165726
• Update Time: 2025-06-20

(S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-pyrazin-2-ylmethyl-propionamide
• (S)-2-Amino-N-(pyrazin-2-ylmethyl)propanamide
• AM96218
• (S)-2-Amino-N-pyrazin-2-ylmethylpropanamide
• (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide

• Inchi： 1S/C8H12N4O/c1-6(9)8(13)12-5-7-4-10-2-3-11-7/h2-4,6H,5,9H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： XORJRRURUSOGQO-LURJTMIESA-N
• SMILES： O=C([C@H](C)N)NCC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide

Compound Introduction: (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide (CAS No. 1354009-17-8)

The compound (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide, identified by the CAS number 1354009-17-8, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amide derivative features a pyrazine ring linked to a propionamide group, making it a versatile scaffold for drug discovery and development. The presence of the (S)-configuration at the stereocenter enhances its pharmacological properties, making it a subject of extensive research in medicinal chemistry.

In recent years, the interest in heterocyclic compounds has surged due to their diverse biological activities and structural flexibility. The pyrazine moiety in this compound contributes to its potential as an intermediate in synthesizing bioactive molecules. Specifically, (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide has been explored for its role in developing novel therapeutic agents targeting various diseases. Its structural motif is reminiscent of known pharmacophores found in drugs that modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrazine ring is known to interact with central nervous system receptors, making it a promising candidate for drugs that influence neurotransmitter pathways. Recent studies have highlighted the importance of chiral amides in designing neuroprotective agents, and (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide fits well within this framework. Researchers have observed that the (S)-configuration enhances binding affinity to specific receptors, potentially leading to more effective therapeutic outcomes.

Furthermore, the compound's propionamide group suggests its utility in designing molecules that interact with proteases and other enzymes involved in metabolic pathways. Propionamides are known for their stability and ability to mimic natural substrates, making them valuable in enzyme inhibition studies. The integration of the pyrazine ring with the propionamide moiety creates a unique chemical entity that could exhibit dual functionality, targeting multiple biological pathways simultaneously.

Current research is also exploring the compound's potential in oncology. The structural features of (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide suggest that it may interfere with key signaling pathways involved in cancer cell proliferation and survival. Preclinical studies have indicated that similar derivatives exhibit antitumor activity by modulating enzymes such as kinases and phosphatases. The (S)-configuration appears to enhance these effects, possibly by improving receptor binding and reducing off-target interactions.

In addition to its therapeutic applications, this compound has shown promise as a building block for more complex molecules. Medicinal chemists often use such intermediates to synthesize libraries of compounds for high-throughput screening. The versatility of (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide allows for modifications at multiple positions, enabling the exploration of diverse chemical space. This flexibility is crucial for identifying novel lead compounds with improved pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution and protection-deprotection strategies. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity. The synthesis pathway not only highlights the synthetic prowess but also underscores the importance of chirality in pharmaceutical development. The stereochemical integrity of (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide is critical for its biological activity, necessitating precise control over reaction conditions.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in characterizing the compound's structure and purity. These methods provide detailed insights into its molecular architecture, confirming its identity and stereochemistry. High-resolution NMR spectra reveal the connectivity between atoms, while MS analysis confirms molecular weight and fragmentation patterns consistent with the proposed structure.

Computational studies have also played a significant role in understanding the properties of this compound. Molecular modeling techniques predict how it interacts with biological targets at the atomic level. These simulations help rationalize experimental observations and guide further optimization efforts. By integrating experimental data with computational insights, researchers can design more effective derivatives with enhanced potency and selectivity.

In conclusion, (S)-2-Amino-N-pyrazin-2-ylmethyl-propionamide (CAS No. 1354009-17-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting neurological disorders, oncology, and other diseases. Ongoing research continues to uncover new applications for this molecule, underscoring its importance in medicinal chemistry and drug discovery.